3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide

• IUPAC Name: 3-bromo-N-pyrazolo[1,5-a]pyridin-5-ylbenzamide
• InChI: InChI=1S/C14H10BrN3O/c15-11-3-1-2-10(8-11)14(19)17-12-5-7-18-13(9-12)4-6-16-18/h1-9H,(H,17,19)
• InChI Key: DROOMSSLEWTPNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=CC3=CC=NN3C=C2
• Molecular Formula: C14H10BrN3O
• Molecular Weight: 316.15 g/mol

Description

The compound “3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide” belongs to the class of organic compounds known as phenylpyrimidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrimidine ring through a CC or CN bond.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines has been achieved through various methods. For instance, one study reported the synthesis of pyrazolo[1,5-a]pyrimidines from the reaction of sodium 3-(5-methyl-1-(p-toly)-1H-1,2,3-triazol-4-yl)-3-oxoprop-1-en-1-olate with the appropriate heterocyclic amines.

Molecular Structure Analysis

The molecular structure of “3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide” consists of a benzene ring linked to a pyrimidine ring through a CC or CN bond. Pyrimidine is a 6-membered ring consisting of four carbon atoms and two nitrogen centers at the 1- and 3- ring positions.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide: has been investigated as a fluorescent probe due to its unique photophysical properties. Researchers have found that related pyrazolo[1,5-a]pyrimidines exhibit excellent photobleaching performance when excited at specific wavelengths. .

Antitrypanosomal Activity

Pyrazolo[1,5-a]pyrimidines, including our compound of interest, are considered purine analogues . These compounds have attracted significant pharmaceutical interest due to their antitrypanosomal activity . .

Kinase Inhibitors

Although specific data on 3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide is limited, related pyrazolo[1,5-a]pyrimidines have demonstrated inhibitory activity against kinases. For instance, some compounds in this class have shown significant inhibitory effects with low IC50 values. .

Future Directions

The future directions for “3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide” could involve further exploration of its potential as a TRK inhibitor. Additionally, new synthetic routes could be explored to improve the efficiency and yield of its synthesis.

Mechanism of Action

Target of Action

The primary target of 3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to cell cycle arrest .

Mode of Action

3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide interacts with its target, CDK2, leading to changes in the cell cycle .

Biochemical Pathways

3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide affects the cell cycle regulation pathway by inhibiting CDK2 . This leads to downstream effects such as cell cycle arrest, which can prevent the proliferation of cells .

Pharmacokinetics

The compound’s interaction with cdk2 suggests it is able to reach its target within cells .

Result of Action

The molecular and cellular effects of 3-bromo-N-(pyrazolo[1,5-a]pyridin-5-yl)benzamide’s action include the inhibition of CDK2 and the subsequent arrest of the cell cycle . This can lead to a decrease in cell proliferation .